![molecular formula C14H16N4OS2 B2574280 (4-(1,2,5-Thiadiazol-3-yl)piperazin-1-yl)(3-(methylthio)phenyl)methanone CAS No. 2320886-23-3](/img/structure/B2574280.png)
(4-(1,2,5-Thiadiazol-3-yl)piperazin-1-yl)(3-(methylthio)phenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
A new library of structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivatives have been designed and synthesized through a multi-step procedure . Their structures were characterized by IR, 1H NMR, 13C NMR, and mass spectral technique .Molecular Structure Analysis
The molecular structure of this compound was characterized using various techniques such as IR, 1H NMR, 13C NMR, and mass spectral technique .Chemical Reactions Analysis
The compound was evaluated for drug likeness or “drugability” according to Lipinski’s rule of five (RO5). One of the compounds showed two violations, whereas the others complied with RO5 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound were analyzed using various techniques such as IR, 1H NMR, 13C NMR, and mass spectral technique .Scientific Research Applications
Antipsychotic Investigation
A study focused on synthesizing and assessing the antipsychotic activity of novel derivatives, including compounds structurally similar to "(4-(1,2,5-Thiadiazol-3-yl)piperazin-1-yl)(3-(methylthio)phenyl)methanone". These compounds showed significant antipsychotic activity in specific tests, highlighting their potential in this field (Gopi, Sastry, & Dhanaraju, 2017).
Antimicrobial Activity
Several studies have reported on the synthesis of derivatives with structures related to the specified compound, which exhibited antimicrobial properties. These derivatives were effective against various strains of bacteria and fungi, suggesting their potential as antibacterial and antifungal agents (Mhaske, Shelke, Raundal, & Jadhav, 2014); (Patel, Agravat, & Shaikh, 2011).
Antitumor and Anticancer Research
Research has been conducted on derivatives with a similar structure to the specified compound, demonstrating antitumor and anticancer activities. These studies highlight the potential of these compounds in inhibiting the growth of various cancer cell lines, including leukemia and lung cancer (Xia, 2015); (Bhole & Bhusari, 2011).
Antiviral and Anticoronavirus Activity
Recent studies have explored the synthesis of derivatives with structural similarities to the compound , showing promising antiviral and anticoronavirus activities. These findings are particularly relevant in the context of ongoing global health challenges (Jilloju et al., 2021).
properties
IUPAC Name |
(3-methylsulfanylphenyl)-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4OS2/c1-20-12-4-2-3-11(9-12)14(19)18-7-5-17(6-8-18)13-10-15-21-16-13/h2-4,9-10H,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWZXZDKIZKKNJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)C(=O)N2CCN(CC2)C3=NSN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-(Methylsulfanyl)benzoyl]-4-(1,2,5-thiadiazol-3-yl)piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.